LDL-Cholesterol Reduction: Superiority Over Sitagliptin in 52-Week Randomized Trial
In the REASON trial (Randomized Evaluation of Anagliptin versus Sitagliptin On low-density lipoproteiN cholesterol in diabetes), a 52-week, multicenter, open-label, randomized clinical trial, anagliptin demonstrated superiority over sitagliptin for the primary endpoint of LDL-C reduction. At week 52, anagliptin reduced LDL-C by 3.7 mg/dL (95% CI: 1.8 to 5.6 mg/dL; P < 0.001) relative to sitagliptin, with baseline-adjusted mean LDL-C changes of -4.1 mg/dL in the anagliptin group versus -0.4 mg/dL in the sitagliptin group [1]. Glycemic control was non-inferior between groups, with HbA1c changes of +0.02% (anagliptin) and +0.12% (sitagliptin) [1]. This lipid-lowering effect persisted in patients receiving concomitant statin therapy, with anagliptin reducing LDL-C by suppressing excess cholesterol synthesis as evidenced by decreased lathosterol levels, an effect not observed with sitagliptin [2].
| Evidence Dimension | LDL-cholesterol change from baseline |
|---|---|
| Target Compound Data | -4.1 mg/dL (baseline-adjusted mean change at 52 weeks) |
| Comparator Or Baseline | Sitagliptin: -0.4 mg/dL (baseline-adjusted mean change at 52 weeks) |
| Quantified Difference | 3.7 mg/dL greater reduction with anagliptin (95% CI: 1.8–5.6 mg/dL; P < 0.001) |
| Conditions | 52-week multicenter open-label randomized trial; 353 patients with type 2 diabetes and cardiovascular risk factors; mean baseline LDL-C ~104 mg/dL |
Why This Matters
This trial provides the only head-to-head evidence of LDL-C superiority for any DPP-4 inhibitor, enabling differentiated selection when lipid-modifying effects are a research or therapeutic priority.
- [1] Morimoto T, Sakuma I, Sakuma M, Tokushige A, Natsuaki M, Asahi T, Shimabukuro M, Nomiyama T, Arasaki O, Node K, Ueda S. Randomized Evaluation of Anagliptin vs Sitagliptin On low-density lipoproteiN cholesterol in diabetes (REASON) Trial: A 52-week, open-label, randomized clinical trial. Sci Rep. 2019 Jun 12;9(1):8537. View Source
- [2] Chihara A, Tanaka A, Morimoto T, Sakuma M, Shimabukuro M, Nomiyama T, Arasaki O, Ueda S, Node K. Differences in lipid metabolism between anagliptin and sitagliptin in patients with type 2 diabetes on statin therapy: a secondary analysis of the REASON trial. Cardiovasc Diabetol. 2019 Nov 16;18(1):158. View Source
